Cas no 90139-09-6 (Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)-)

Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)- structure
90139-09-6 structure
Product Name:Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)-
CAS No:90139-09-6
MF:C9H16O5
MW:204.220343589783
CID:793478
PubChem ID:71430128
Update Time:2025-04-19

Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester, (S)-
    • dimethyl (2S)-2-hydroxy-2-propan-2-ylbutanedioate
    • DTXSID90848776
    • Dimethyl (2S)-2-hydroxy-2-(propan-2-yl)butanedioate
    • 90139-09-6
    • Inchi: 1S/C9H16O5/c1-6(2)9(12,8(11)14-4)5-7(10)13-3/h6,12H,5H2,1-4H3/t9-/m0/s1
    • InChI Key: OQIDMHZJNDYZLB-VIFPVBQESA-N
    • SMILES: O[C@@](C(=O)OC)(CC(=O)OC)C(C)C

Computed Properties

  • Exact Mass: 204.09977361g/mol
  • Monoisotopic Mass: 204.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83000
  • LogP: 0.10960

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